Cas no 2580231-23-6 (Methyl 3-(1-aminocyclobutyl)prop-2-ynoate)

• Product Name: Methyl 3-(1-aminocyclobutyl)prop-2-ynoate
• CAS No: 2580231-23-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6196507
• PubChem ID: 165888464
• Update Time: 2025-05-20

Methyl 3-(1-aminocyclobutyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-aminocyclobutyl)prop-2-ynoate
• EN300-7439198
• 2580231-23-6
• Methyl 3-(1-aminocyclobutyl)prop-2-ynoate

• Inchi： 1S/C8H11NO2/c1-11-7(10)3-6-8(9)4-2-5-8/h2,4-5,9H2,1H3
• InChI Key： CQRJKKYZWAYHFQ-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1(CCC1)N)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(1-aminocyclobutyl)prop-2-ynoate

Methyl 3-(1-aminocyclobutyl)prop-2-ynoate (CAS No. 2580231-23-6): A Comprehensive Overview

Methyl 3-(1-aminocyclobutyl)prop-2-ynoate, identified by its unique CAS number 2580231-23-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclobutyl and propynoate functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex heterocyclic frameworks.

The aminocyclobutyl moiety in Methyl 3-(1-aminocyclobutyl)prop-2-ynoate introduces a basic nitrogen atom, which can participate in various chemical reactions such as nucleophilic substitution and coordination with transition metals. This feature is particularly useful in medicinal chemistry, where such functionalities are often employed to enhance binding affinity to biological targets. The propynoate group, on the other hand, provides a site for further functionalization through reactions like hydrolysis or reduction, allowing for the creation of more diverse molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of Methyl 3-(1-aminocyclobutyl)prop-2-ynoate as a building block in the synthesis of pharmacologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzyme-catalyzed pathways involved in inflammatory diseases. The cyclobutyl ring, being a rigid structure, can mimic the binding pockets of enzymes, thereby improving the specificity and efficacy of drug candidates.

In addition to its role in drug discovery, Methyl 3-(1-aminocyclobutyl)prop-2-ynoate has been explored in the context of materials science. Its unique structural properties make it a candidate for applications in polymer chemistry and supramolecular assemblies. The presence of both an amino group and a terminal alkyne allows for versatile cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing advanced materials with tailored properties.

The synthesis of Methyl 3-(1-aminocyclobutyl)prop-2-ynoate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the cyclobutylamine derivative followed by propargylation to introduce the propynoate moiety. These synthetic routes have been optimized to ensure high yields and purity, making the compound accessible for further downstream applications.

One of the most compelling aspects of Methyl 3-(1-aminocyclobutyl)prop-2-ynoate is its potential in modulating biological pathways. Studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors implicated in neurological disorders. The ability to fine-tune the molecular structure through derivatization allows for the development of highly selective therapeutic agents with minimal off-target effects.

The growing interest in Methyl 3-(1-aminocyclobutyl)prop-2-ynoate has spurred further research into its pharmacological profile. Preclinical studies have demonstrated its efficacy in models of pain and inflammation, suggesting its potential as a lead compound for new drug candidates. These findings underscore the importance of exploring structurally diverse molecules like this one in the quest for innovative treatments.

From a chemical perspective, Methyl 3-(1-aminocyclobutyl)prop-2-ynoate serves as an excellent model for understanding reaction mechanisms and developing new synthetic strategies. Its reactivity towards various chemical transformations provides insights into how functional groups can be manipulated to achieve desired molecular outcomes. This knowledge is crucial for advancing both academic research and industrial applications in pharmaceutical chemistry.

The future prospects for Methyl 3-(1-aminocyclobutyl)prop-2-ynoate are promising, with ongoing research focusing on expanding its utility across multiple domains. Whether it is through developing new synthetic methodologies or uncovering novel biological activities, this compound continues to be a cornerstone in modern chemical research. Its multifaceted applications make it a compound worth watching as science progresses into new frontiers.